Cas no 51632-31-6 (4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid)

• Product Name: 4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid
• CAS No: 51632-31-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11590442
• CID: 1015838
• PubChem ID: 182674
• Update Time: 2025-04-20

4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-3-methylbutanoic acid
• SCHEMBL317875
• BCA63231
• alpha-isopropyl-(4-methoxyphenyl)acetic acid
• Benzeneacetic acid, 4-methoxy-alpha-(1-methylethyl)-
• 51632-31-6
• OWSOZXBIUKEPTD-UHFFFAOYSA-N
• AKOS011682900
• EN300-1831211
• MFCD11590442
• DTXSID40965942
• AS-871/43477374
• 4-Methoxy-α-(1-methylethyl)-benzeneacetic Acid

• MDL： MFCD11590442
• Inchi： 1S/C12H16O3/c1-8(2)11(12(13)14)9-4-6-10(15-3)7-5-9/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： OWSOZXBIUKEPTD-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)OC)C(C)C)=O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53